3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%
Overview
Description
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, also known as 3F4FPB, is an organic compound belonging to the class of aromatic carboxylic acids. It is a fluorinated derivative of benzoic acid and is widely used in chemical synthesis and scientific research. 3F4FPB is a white crystalline solid with a melting point of 197-198°C and a molecular weight of 250.2 g/mol. It is soluble in polar organic solvents and is stable under normal laboratory conditions.
Mechanism of Action
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% is known to act as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. It has also been shown to inhibit the activity of certain receptors, such as the serotonin 5-HT2A receptor. Furthermore, 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% has been found to have anti-inflammatory and anti-oxidant properties.
Biochemical and Physiological Effects
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. Additionally, it has been found to have anti-inflammatory and anti-oxidant properties. Furthermore, 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% has been found to have neuroprotective effects and to be a potential treatment for certain neurological disorders.
Advantages and Limitations for Lab Experiments
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% is a useful compound for laboratory experiments due to its stability and solubility in polar organic solvents. Additionally, it is relatively easy to synthesize and can be used in a variety of chemical reactions. However, it is important to note that 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% is a potent inhibitor of enzymes and receptors, and thus caution should be taken when using it in experiments.
Future Directions
The potential applications of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% are vast and there are many future directions for research. For instance, further studies are needed to investigate its potential as an anti-inflammatory and anti-oxidant agent. Additionally, further research is needed to explore the potential of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% as a treatment for neurological disorders. Additionally, further research is needed to investigate its potential as a drug delivery system and its ability to modulate the activity of receptors and enzymes. Finally, further studies are needed to explore the potential of 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% as a component of new materials and as a catalyst in chemical reactions.
Synthesis Methods
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% can be synthesized by the reaction of 3-fluoro-5-hydroxyphenylacetic acid and anhydrous sodium carbonate in an aqueous solution. The reaction is carried out at a temperature of 80-90°C for 3-4 hours. The reaction is followed by a purification step to obtain pure 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%.
Scientific Research Applications
3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% is widely used in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, such as amides, esters, and ketones. It has also been used in the synthesis of fluorinated polymers, dyes, and pharmaceuticals. Additionally, 3-Fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95% has been used in the synthesis of 3-fluoro-4-chlorobenzoic acid, an important intermediate for the synthesis of various drugs.
properties
IUPAC Name |
3-fluoro-4-(3-fluoro-5-hydroxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O3/c14-9-3-8(4-10(16)6-9)11-2-1-7(13(17)18)5-12(11)15/h1-6,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNTGFYREOHHBPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30689387 |
Source
|
| Record name | 2,3'-Difluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261972-31-9 |
Source
|
| Record name | 2,3'-Difluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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